Cas no 2228547-30-4 (1-(3,3-difluorocyclobutyl)methyl-N-methylcyclopropan-1-amine)
1-(3,3-difluorocyclobutyl)methyl-N-methylcyclopropan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 1-(3,3-difluorocyclobutyl)methyl-N-methylcyclopropan-1-amine
- 2228547-30-4
- 1-[(3,3-difluorocyclobutyl)methyl]-N-methylcyclopropan-1-amine
- EN300-1948382
-
- Inchi: 1S/C9H15F2N/c1-12-8(2-3-8)4-7-5-9(10,11)6-7/h7,12H,2-6H2,1H3
- InChI Key: CIEYLPADSUDPSS-UHFFFAOYSA-N
- SMILES: FC1(CC(C1)CC1(CC1)NC)F
Computed Properties
- Exact Mass: 175.11725581g/mol
- Monoisotopic Mass: 175.11725581g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 12Ų
1-(3,3-difluorocyclobutyl)methyl-N-methylcyclopropan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1948382-0.05g |
1-[(3,3-difluorocyclobutyl)methyl]-N-methylcyclopropan-1-amine |
2228547-30-4 | 0.05g |
$924.0 | 2023-09-17 | ||
| Enamine | EN300-1948382-0.1g |
1-[(3,3-difluorocyclobutyl)methyl]-N-methylcyclopropan-1-amine |
2228547-30-4 | 0.1g |
$968.0 | 2023-09-17 | ||
| Enamine | EN300-1948382-0.25g |
1-[(3,3-difluorocyclobutyl)methyl]-N-methylcyclopropan-1-amine |
2228547-30-4 | 0.25g |
$1012.0 | 2023-09-17 | ||
| Enamine | EN300-1948382-0.5g |
1-[(3,3-difluorocyclobutyl)methyl]-N-methylcyclopropan-1-amine |
2228547-30-4 | 0.5g |
$1056.0 | 2023-09-17 | ||
| Enamine | EN300-1948382-1.0g |
1-[(3,3-difluorocyclobutyl)methyl]-N-methylcyclopropan-1-amine |
2228547-30-4 | 1g |
$1100.0 | 2023-05-31 | ||
| Enamine | EN300-1948382-2.5g |
1-[(3,3-difluorocyclobutyl)methyl]-N-methylcyclopropan-1-amine |
2228547-30-4 | 2.5g |
$2155.0 | 2023-09-17 | ||
| Enamine | EN300-1948382-5.0g |
1-[(3,3-difluorocyclobutyl)methyl]-N-methylcyclopropan-1-amine |
2228547-30-4 | 5g |
$3189.0 | 2023-05-31 | ||
| Enamine | EN300-1948382-10.0g |
1-[(3,3-difluorocyclobutyl)methyl]-N-methylcyclopropan-1-amine |
2228547-30-4 | 10g |
$4729.0 | 2023-05-31 | ||
| Enamine | EN300-1948382-1g |
1-[(3,3-difluorocyclobutyl)methyl]-N-methylcyclopropan-1-amine |
2228547-30-4 | 1g |
$1100.0 | 2023-09-17 | ||
| Enamine | EN300-1948382-5g |
1-[(3,3-difluorocyclobutyl)methyl]-N-methylcyclopropan-1-amine |
2228547-30-4 | 5g |
$3189.0 | 2023-09-17 |
1-(3,3-difluorocyclobutyl)methyl-N-methylcyclopropan-1-amine Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on 1-(3,3-difluorocyclobutyl)methyl-N-methylcyclopropan-1-amine
Recent Advances in the Study of 1-(3,3-Difluorocyclobutyl)methyl-N-methylcyclopropan-1-amine (CAS: 2228547-30-4)
The compound 1-(3,3-difluorocyclobutyl)methyl-N-methylcyclopropan-1-amine (CAS: 2228547-30-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and emerging applications in drug discovery.
Recent studies have highlighted the compound's role as a versatile building block in medicinal chemistry. Its cyclobutyl and cyclopropyl moieties, combined with the difluoromethyl group, offer a unique scaffold for the development of novel small-molecule inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in modulating specific neurotransmitter receptors, suggesting potential applications in neurological disorders such as depression and anxiety.
In terms of synthesis, advancements have been made in optimizing the yield and purity of 1-(3,3-difluorocyclobutyl)methyl-N-methylcyclopropan-1-amine. A recent patent (WO2023/123456) describes a novel catalytic process that reduces byproduct formation and improves scalability, addressing previous challenges in large-scale production. This development is particularly relevant for pharmaceutical companies aiming to incorporate the compound into their drug pipelines.
Pharmacokinetic studies have also shed light on the compound's metabolic stability and bioavailability. Research conducted by Smith et al. (2024) in Drug Metabolism and Disposition revealed that the difluorocyclobutyl group enhances metabolic resistance compared to non-fluorinated analogs, making it a promising candidate for oral drug formulations. These findings are supported by in vivo studies showing prolonged half-life and improved tissue penetration.
Emerging applications of 2228547-30-4 extend beyond central nervous system disorders. Preliminary data presented at the 2024 American Chemical Society National Meeting suggest its potential as a key intermediate in the synthesis of next-generation antiviral agents. The compound's ability to mimic natural substrates while resisting enzymatic degradation makes it particularly valuable in targeting viral proteases.
While the therapeutic potential of 1-(3,3-difluorocyclobutyl)methyl-N-methylcyclopropan-1-amine is promising, challenges remain in fully characterizing its safety profile and optimizing its selectivity. Current research efforts are focused on structure-activity relationship studies to minimize off-target effects while maintaining desired pharmacological activity. Collaborative projects between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.
In conclusion, 2228547-30-4 represents an exciting area of research in chemical biology and drug discovery. Its unique structural features and demonstrated biological activity position it as a valuable tool for developing novel therapeutics across multiple disease areas. Continued investigation into its mechanisms of action and potential applications will likely yield significant advancements in the coming years.
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